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Compound of Interest

Compound Name: 2-Isopropylphenol

Cat. No.: B134262

For Researchers, Scientists, and Drug Development Professionals

Isopropylphenols, a group of organic compounds consisting of a phenol ring substituted with an
isopropy! group, are versatile chemical intermediates with a growing range of applications
across various industries. The positional isomerism of the isopropyl group—ortho (2-), meta
(3-), and para (4-)—qgives rise to distinct physicochemical properties, biological activities, and
toxicological profiles. A thorough understanding of these differences is paramount for their
effective and safe utilization in chemical synthesis, pharmaceutical development, and material
science. This guide provides a comprehensive comparative analysis of 2-isopropylphenol, 3-
isopropylphenol, and 4-isopropylphenol, supported by experimental data and detailed
protocols.

Physicochemical Properties

The location of the isopropyl group on the phenol ring significantly influences the physical
properties of each isomer, such as melting point, boiling point, and density. These differences
are critical for purification processes, reaction kinetics, and formulation development. A
summary of their key physicochemical properties is presented below.
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Property 2-Isopropylphenol 3-Isopropylphenol 4-1sopropylphenol
CAS Number 88-69-7[1][2] 618-45-1[3] 99-89-8[4][5]
Molecular Formula CoH120[1] CoH120[3] CoH120[4][5]

Molecular Weight 136.19 g/mol [1][6] 136.19 g/mol [3] 136.194 g/mol [5]
Clear, slightly yellow Colorless to pale White to beige
Appearance o o ) )
liquid[7] yellow liquid[8] crystalline solid[5][9]
_ _ Not specified (Liquid
Melting Point 14-16 °C[10] 59-62 °C[5][9]
at room temp)[11]
Boiling Point 212-214 °C[10] Not specified 212-213 °C[9]
) 1.01 g/cm3 at 20 0.994 g/cm? at 25 0.970 g/cm?3 at 15
Density

°C[10]

°C[12]

°C[13]

Solubility in Water

Slightly soluble[14]

Limited solubility[8]

Slightly soluble[9]

pKa

10.5[15]

10.03 (Predicted)[11]

10.19 (Predicted)[9]

Synthesis and Production

The industrial production of isopropylphenols primarily involves the alkylation of phenol with

propylene.[5] The isomeric distribution of the products is highly dependent on the catalyst and

reaction conditions.[5]
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General synthesis workflow for isopropylphenol isomers.

While direct alkylation often yields a mixture, specific synthetic routes have been developed to

favor the formation of a particular isomer. For instance, 2-isopropylphenol can be synthesized

by reacting phenol with isopropanol in the presence of a diethyl ether complex of boron

trifluoride in a phosphoric acid diluent.[2] 4-Isopropylphenol can be prepared through the

transalkylation of 2-isopropylphenol.[16] The synthesis of 3-isopropylphenol can be achieved

from m-dicumyl raw material through oxidation and decomposition.[11]

Comparative Applications

The distinct properties of each isomer lend them to a variety of applications.
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Isomer

Key Applications

2-Isopropylphenol

- Agrochemicals: Serves as a useful building
block for the manufacture of various
agrochemicals.[17] - Flavor and Fragrance:
Used as a flavor and fragrance agent, noted for
its medicinal, creosote-like odor.[7][18] -
Chemical Intermediate: An impurity of the

anesthetic Propofol.[7]

3-Isopropylphenol

- Polymers and Resins: Its ability to undergo
oxidative coupling reactions is exploited in the
production of polymers and resins with desirable
mechanical and thermal properties.[19] -
Antimicrobial Agents: Possesses antimicrobial
properties due to its ability to disrupt microbial
cell membranes, making it a candidate for
antiseptic formulations and preservatives.[8][19]
- Pharmaceutical Synthesis: Acts as a crucial
precursor in the synthesis of complex organic

compounds, including pharmaceuticals.[19]

4-1sopropylphenol

- Pharmaceuticals: Used as an intermediate in
the synthesis of active pharmaceutical
ingredients.[20] - Bisphenol A (BPA) Production:
Relevant to the production of the commaodity
chemical bisphenol A.[5] - Cosmetics and
Fragrances: Incorporated into formulations for
its aromatic properties.[9][20] - Industrial Uses:
Applied in the production of resins and

antioxidants.[20]

Biological Activity and Toxicology

The biological activity and toxicity of isopropylphenol isomers are of significant interest,

particularly in the context of drug development and environmental science.
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Endocrine-Disrupting Activity: 2-Isopropylphenol has been studied for its ability to activate
various hormone receptors, including the estrogen receptor (ER), androgen receptor (AR),
progesterone receptor (PR), and estrogen-related receptor (ERR).[7] This interaction with
hormone receptors highlights its potential as an endocrine-disrupting chemical (EDC).
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Simplified pathway of 2-isopropylphenol's endocrine disruption.

Antimicrobial Activity: 3-Isopropylphenol exhibits notable antimicrobial properties against
bacteria and fungi.[19] Its mechanism of action primarily involves the disruption of microbial cell
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membranes. The lipophilic nature of the isopropyl group allows it to integrate into the lipid
bilayers, altering membrane fluidity and permeability, which ultimately leads to cell lysis and
death.[19]

Aquatic Toxicity: Comparative studies on the aquatic toxicity of isopropylphenol isomers have
revealed significant differences. One study found that 4-isopropylphenol was over 200 times
more toxic to the marine bacterium Vibrio fischeri than 2-isopropylphenol.[21] Another study
reported 96-hour LC50 values for the fish Pimephales promelas in the range of 0.04-0.1 mM for
the three isomers, with the 4-isomer being the most toxic.[22] Recent research on zebrafish
larvae has shown that 3-isopropylphenol exposure can impair neural development and
suppress locomotor behavior.[23]

Organism

2-1sopropylphenol

3-Isopropylphenol

4-Isopropylphenol

Vibrio fischeri

EC50 = 2.72 mg/L[21]

Data not available

EC50 = 0.01 mg/L[21]

Ceriodaphnia dubia

Data not available

Data not available

EC50 (48h) = 10.1
mg/L[21]

Pimephales promelas

LC50 (96h) ~0.04-0.1
mM[22]

LC50 (96h) ~0.04-0.1
mM[22]

Most toxic of the three

isomers[22]

Zebrafish (larvae)

Data not available

Neurotoxic effects

Data not available

observed[23]

Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC) for Isomer Separation and Analysis

This protocol provides a general method for the separation and analysis of isopropylphenol
isomers, which can be adapted from methods used for 3-isopropylphenol.[24]

Obijective: To separate and quantify 2-, 3-, and 4-isopropylphenol in a mixture.
Materials:

e HPLC system with a UV detector
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Reverse-phase C18 column

Mobile phase: Acetonitrile (MeCN) and water

Phosphoric acid or formic acid (for MS compatibility)

Isopropylphenol isomer standards

Sample mixture
Protocol:

o Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of
acetonitrile and water, with a small amount of phosphoric acid to improve peak shape. For
Mass Spectrometry (MS) detection, replace phosphoric acid with formic acid.[24]

o Standard Preparation: Prepare stock solutions of each isopropylphenol isomer in the mobile
phase. Create a series of dilutions to generate a calibration curve.

o Sample Preparation: Dissolve the sample mixture in the mobile phase. Filter the sample
through a 0.45 um filter to remove any particulate matter.

e HPLC Analysis:

[¢]

Equilibrate the C18 column with the mobile phase.

[e]

Inject the standards and the sample onto the column.

[e]

Run the analysis using an isocratic or gradient elution program.

o

Detect the isomers using a UV detector at a suitable wavelength (e.g., 270 nm).
o Data Analysis:

o lIdentify the peaks corresponding to each isomer based on the retention times of the
standards.
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o Quantify the amount of each isomer in the sample by comparing the peak areas to the
calibration curve.

Prepare Mobile Phase 1 :
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HPLC System
(C18 Column, UV Detector)
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'

UV Detection

'
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'
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Experimental workflow for HPLC analysis of isopropylphenol isomers.

2. Aquatic Toxicity Assessment using Zebrafish Embryos

This protocol is a generalized approach based on studies investigating the neurotoxicity of 3-
isopropylphenol.[23]

Objective: To assess and compare the developmental toxicity and neurotoxicity of
isopropylphenol isomers on zebrafish embryos.

Materials:

Healthy, fertilized zebrafish embryos

Isopropylphenol isomer stock solutions

Petri dishes

Microscope

Embryo medium (e.g., E3 medium)
Protocol:

o Exposure Solution Preparation: Prepare a series of concentrations for each isopropylphenol
isomer in the embryo medium. Include a control group with only the embryo medium.

o Embryo Exposure: Place a specific number of healthy embryos (e.g., 30) into each Petri dish
containing the respective exposure solution.[22] Use multiple replicates for each
concentration.

 Incubation and Observation: Incubate the embryos at a standard temperature (e.g., 28.5 °C).
Observe the embryos at regular intervals (e.g., 24, 48, 72, 96, and 144 hours post-
fertilization) under a microscope.

e Endpoint Assessment:
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o Developmental Toxicity: Record mortality, hatching rates, and any morphological
abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature).

o Neurotoxicity: Assess locomotor activity of the larvae at specific time points (e.g., by
tracking their movement in response to light/dark transitions).

o Data Analysis:
o Calculate the median lethal concentration (LC50) for each isomer.

o Statistically compare the incidence of malformations and differences in locomotor activity
between the control and exposed groups.

Conclusion

The positional isomerism of 2-, 3-, and 4-isopropylphenol results in significant differences in
their physicochemical properties, which in turn dictate their synthesis, applications, and
biological effects. 4-Isopropylphenol is a solid at room temperature and is a key intermediate in
the pharmaceutical and polymer industries. 3-Isopropylphenol, a liquid, is valued for its
antimicrobial properties and its role in polymer synthesis. 2-Isopropylphenol, also a liquid,
finds its niche in the flavor, fragrance, and agrochemical sectors. The notable variations in their
aguatic toxicity and endocrine-disrupting potential underscore the importance of isomer-specific
evaluation in environmental and health risk assessments. For researchers and drug
development professionals, a clear understanding of these distinctions is crucial for selecting
the appropriate isomer for a given application and for mitigating potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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